3-isobutyl-1-((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)quinazoline-2,4(1H,3H)-dione

• IUPAC Name: 1-[[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]-3-(2-methylpropyl)quinazoline-2,4-dione
• InChI: InChI=1S/C22H22N4O3/c1-14(2)12-26-21(27)17-10-6-7-11-18(17)25(22(26)28)13-19-23-20(24-29-19)16-9-5-4-8-15(16)3/h4-11,14H,12-13H2,1-3H3
• InChI Key: BWGNDKNBCOUZJG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NOC(=N2)CN3C4=CC=CC=C4C(=O)N(C3=O)CC(C)C
• Molecular Formula: C22H22N4O3
• Molecular Weight: 390.4 g/mol

Description

3-isobutyl-1-((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)quinazoline-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C22H22N4O3 and its molecular weight is 390.443. The purity is usually 95%.
BenchChem offers high-quality 3-isobutyl-1-((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)quinazoline-2,4(1H,3H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-isobutyl-1-((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)quinazoline-2,4(1H,3H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization of Novel Bioactive Compounds

Research on novel bioactive 1,2,4-oxadiazole natural product analogs bearing various moieties has shown antitumor activity toward a panel of cell lines in vitro, highlighting the potential of these compounds in cancer research (Maftei et al., 2013).

Exploring 1,3,4-Oxadiazol Derivatives

The reaction of (N‐Isocyanimino)triphenylphosphorane with biacetyl in the presence of aromatic carboxylic acids produces 3‐(5‐aryl‐1,3,4‐oxadiazol‐2‐yl)‐3‐hydroxybutan‐2‐one derivatives, indicating a method for synthesizing oxadiazol derivatives with potential application in medicinal chemistry (Ramazani et al., 2011).

Quinazoline-2,4-dione as a Scaffold for Drug Design

Studies on quinazoline-2,4-dione derivatives have found applications in the design of selective Gly/NMDA and AMPA receptor antagonists, emphasizing the utility of the quinazoline scaffold in developing neurological disorder treatments (Colotta et al., 2004).

Green Synthesis Approaches

Research has focused on green and sustainable chemistry perspectives for synthesizing quinazoline-2,4(1H,3H)-dione derivatives, which are key intermediates in pharmaceutical industries. These approaches aim to develop practical and convenient synthetic methods that are environmentally friendly (Vessally et al., 2017).

Antimalarial Activity

A series of novel hybrid quinazolin-2,4-dione analogs bearing various nitrogen heterocyclic moieties has been synthesized and shown potential as inhibitors against malaria through in silico molecular docking studies. This suggests the compound's relevance in developing new antimalarial drugs (Abdelmonsef et al., 2020).